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Compound of Interest

Compound Name: Thr101

Cat. No.: B1682892

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thr101 is a potent and selective inhibitor of phosphomannose isomerase (PMI), the enzyme
that catalyzes the reversible conversion of mannose-6-phosphate (Man-6-P) to fructose-6-
phosphate (Fru-6-P). In the context of cellular metabolism, PMI plays a crucial role in directing
mannose for glycolysis. In certain metabolic disorders, such as Congenital Disorder of
Glycosylation type la (CDG-la), the inhibition of PMI by Thr101 is a subject of research interest.
By blocking the conversion of Man-6-P to Fru-6-P, Thrl01 can potentially redirect Man-6-P
towards the N-glycosylation pathway, which is impaired in CDG-la due to deficient
phosphomannomutase 2 (PMM2) activity. These application notes provide detailed protocols
for the preparation and storage of Thr101 solutions, as well as experimental procedures for its
use in research settings.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of Thrl01 is provided in the table below.
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Property

Value

Chemical Name

Thrl01

Synonyms NOX Inhibitor VII

CAS Number 727664-79-1

Molecular Formula C14H10FNOS

Molecular Weight 259.30 g/mol

Appearance Crystalline solid

ICs0 ~2.9 uM for phosphomannose isomerase

Storage Conditions:

Proper storage of Thrl01 is critical to maintain its stability and activity. The following storage

conditions are recommended:

Form Storage Temperature Shelf Life
Solid Powder -20°C Long-term
Stock Solution -20°C 1 month
-80°C 6 months

Preparation of Thrl01 Solutions

1. Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Thr101 in dimethyl

sulfoxide (DMSO).
Materials:
e Thrl01 powder

e Anhydrous DMSO
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 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

Procedure:

o Equilibrate the Thrl01 powder to room temperature before opening the vial to prevent
condensation.

o Calculate the required amount of Thr101 and DMSO. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 2.593 mg of Thr101.

o Carefully add the weighed Thr101 powder to a sterile microcentrifuge tube.

e Add the calculated volume of anhydrous DMSO to the tube.

» Vortex the solution until the Thr101 is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may be used to aid dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

2. Preparation of Aqueous Working Solutions

For many cell-based assays, it is necessary to dilute the DMSO stock solution into an aqueous
buffer or cell culture medium. It is important to note that the final concentration of DMSO should
be kept low (typically < 0.5%) to avoid solvent-induced cellular toxicity.

Protocol for a 5 mg/mL Working Solution (for in vivo studies):

This protocol yields a clear solution of 5 mg/mL.

e Prepare a 50 mg/mL stock solution of Thr101 in DMSO.
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e To prepare 1 mL of working solution, add 100 pL of the 50 mg/mL DMSO stock solution to
400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL.

Protocol for a 5 mg/mL Working Solution in Corn Qil (for in vivo studies with extended dosing):
This protocol is suitable for continuous dosing periods exceeding half a month.

e Prepare a 50 mg/mL stock solution of Thr101 in DMSO.

e To prepare 1 mL of working solution, add 100 pL of the 50 mg/mL DMSO stock solution to
900 pL of corn oil and mix thoroughly.

Signaling Pathway and Mechanism of Action

Thr101 targets phosphomannose isomerase (PMI) within the mannose metabolic pathway. In a
healthy cell, mannose is phosphorylated to mannose-6-phosphate (Man-6-P), which can then
be either isomerized to fructose-6-phosphate (Fru-6-P) by PMI to enter glycolysis or converted
to mannose-1-phosphate by phosphomannomutase 2 (PMM2) for use in glycosylation
pathways. In CDG-la, PMM2 activity is deficient, leading to a shortage of precursors for protein
glycosylation. By inhibiting PMI, Thrl01 is hypothesized to increase the intracellular pool of
Man-6-P, thereby driving the residual PMM2 activity to produce more mannose-1-phosphate
and partially restore glycosylation.
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Caption: Mannose metabolic pathway and the action of Thr101.
Experimental Protocols
1. In Vitro Phosphomannose Isomerase (PMI) Inhibition Assay

This coupled-enzyme assay measures the inhibition of PMI by monitoring the production of
NADPH.

Materials:

e Human PMI enzyme

e Mannose-6-phosphate (substrate)

e Phosphoglucose isomerase (PGI)

e Glucose-6-phosphate dehydrogenase (G6PDH)
e NADP*

e Thri0l

o Assay buffer (e.g., 50 mM HEPES, pH 7.4, with MgClz)
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» 96-well microplate

» Microplate reader capable of measuring absorbance at 340 nm

Procedure:

e Prepare a reaction mixture containing assay buffer, PGl, GGPDH, and NADP*.

» Add varying concentrations of Thrl01 (or DMSO as a vehicle control) to the wells of the
microplate.

» Add the PMI enzyme to all wells except for the negative control wells.
« Initiate the reaction by adding the substrate, mannose-6-phosphate.
 Incubate the plate at a controlled temperature (e.g., 37°C).

e Monitor the increase in absorbance at 340 nm over time, which corresponds to the
production of NADPH.

o Calculate the initial reaction rates for each concentration of Thri101.

» Plot the reaction rates against the inhibitor concentration and determine the 1Cso value.
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Caption: Workflow for the in vitro PMI inhibition assay.
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Safety and Handling

Thrl01 is intended for research use only. Standard laboratory safety precautions should be
followed when handling this compound.

o Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses, and chemical-
resistant gloves.

« Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or in a chemical fume hood.

o First Aid:
o If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.
o In case of skin contact: Wash with plenty of water.

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

This document is intended to provide guidance for the preparation and use of Thrl01 in a
research setting. It is the responsibility of the user to ensure that all procedures are performed
safely and in compliance with all applicable regulations.

 To cite this document: BenchChem. [Application Notes and Protocols for Thr101: A
Phosphomannose Isomerase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682892#preparation-and-storage-of-thr101-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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